6-(piperazin-1-yl)pyridine-3-carboxylic acid dihydrochloride
Overview
Description
6-(Piperazin-1-yl)pyridine-3-carboxylic acid dihydrochloride (6-PPAC), also known as 6-PPAC-HCl, is an organic compound that has been studied for its potential applications in a variety of scientific research areas. 6-PPAC-HCl has been found to have a wide range of biochemical, physiological, and pharmacological properties, including the ability to modulate the activity of various enzymes, hormones, and receptors. It has been used in laboratory experiments to study the effects of various compounds on cellular processes and to assess the efficacy of potential therapeutic agents. In
Scientific Research Applications
6-(piperazin-1-yl)pyridine-3-carboxylic acid dihydrochloride has been studied for its potential applications in a variety of scientific research areas. It has been used in laboratory experiments to study the effects of various compounds on cellular processes and to assess the efficacy of potential therapeutic agents. In particular, this compound has been used to study the effects of various drugs on the activity of various enzymes, hormones, and receptors. Additionally, this compound has been used to study the effects of various compounds on the expression of various genes and their products. Finally, this compound has been used to study the effects of various compounds on the regulation of various metabolic pathways.
Mechanism of Action
The mechanism of action of 6-(piperazin-1-yl)pyridine-3-carboxylic acid dihydrochloride is not fully understood. However, it is believed that this compound modulates the activity of various enzymes, hormones, and receptors by binding to specific sites on their molecular surfaces. In particular, this compound has been found to bind to the active sites of various enzymes and to inhibit their activity. Additionally, this compound has been found to bind to the active sites of various hormones and to modulate their activity. Finally, this compound has been found to bind to the active sites of various receptors and to modulate their activity.
Biochemical and Physiological Effects
The biochemical and physiological effects of this compound have been studied in a variety of laboratory experiments. In particular, this compound has been found to modulate the activity of various enzymes, hormones, and receptors. Additionally, this compound has been found to modulate the expression of various genes and their products. Finally, this compound has been found to modulate the regulation of various metabolic pathways.
Advantages and Limitations for Lab Experiments
The advantages of using 6-(piperazin-1-yl)pyridine-3-carboxylic acid dihydrochloride in laboratory experiments include its low cost, its ease of synthesis, and its wide range of applications. Additionally, this compound is a safe and non-toxic compound that can be used in a variety of laboratory experiments. The main limitation of using this compound in laboratory experiments is its limited availability. Additionally, this compound is not a very potent compound and its effects may be difficult to detect in some experiments.
Future Directions
The potential future directions of 6-(piperazin-1-yl)pyridine-3-carboxylic acid dihydrochloride research include further studies on its mechanism of action, its effects on various cellular processes, and its potential therapeutic applications. Additionally, further studies on the effects of this compound on various metabolic pathways and its potential applications in drug development could be conducted. Finally, further studies on the effects of this compound on various diseases and disorders could be conducted to assess its potential therapeutic applications.
Synthesis Methods
6-(piperazin-1-yl)pyridine-3-carboxylic acid dihydrochloride can be synthesized by a variety of methods, including the reaction of piperazine with pyridine-3-carboxylic acid in the presence of hydrochloric acid. This method yields the desired product in good yields and with minimal side products. It has been used in a variety of laboratory experiments to study the effects of this compound on cellular processes and to assess the efficacy of potential therapeutic agents.
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for 6-(piperazin-1-yl)pyridine-3-carboxylic acid dihydrochloride involves the reaction of 3-cyanopyridine with piperazine followed by hydrolysis and acidification to yield the final product.", "Starting Materials": [ "3-cyanopyridine", "piperazine", "hydrochloric acid", "sodium hydroxide", "water" ], "Reaction": [ "Step 1: 3-cyanopyridine is reacted with piperazine in the presence of sodium hydroxide to yield 6-(piperazin-1-yl)pyridine.", "Step 2: The resulting product is then hydrolyzed with hydrochloric acid to yield 6-(piperazin-1-yl)pyridine-3-carboxylic acid.", "Step 3: The carboxylic acid is then acidified with hydrochloric acid to yield 6-(piperazin-1-yl)pyridine-3-carboxylic acid dihydrochloride." ] } | |
CAS RN |
1279027-16-5 |
Molecular Formula |
C10H15Cl2N3O2 |
Molecular Weight |
280.15 g/mol |
IUPAC Name |
6-piperazin-1-ylpyridine-3-carboxylic acid;dihydrochloride |
InChI |
InChI=1S/C10H13N3O2.2ClH/c14-10(15)8-1-2-9(12-7-8)13-5-3-11-4-6-13;;/h1-2,7,11H,3-6H2,(H,14,15);2*1H |
InChI Key |
YRQGGWVGZODMPF-UHFFFAOYSA-N |
Canonical SMILES |
C1CN(CCN1)C2=NC=C(C=C2)C(=O)O.Cl.Cl |
Purity |
95 |
Origin of Product |
United States |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
